Cas no 72904-60-0 (2-Amino-2-deoxygulose; D-form)
2-Amino-2-deoxygulose; D-form structure
Product name:2-Amino-2-deoxygulose; D-form
2-Amino-2-deoxygulose; D-form Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-2-deoxy-D-gulose
- 95245-33-3
- D-Gulosamine HCl
- (2R,3S,4R,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal
- 2-Amino-2-deoxy-D-gulose hydrochloride
- 72904-60-0
- SCHEMBL2228073
- 2-amino-2-deoxygulose
- MA32646
- 2-Amino-2-deoxygulose; D-form
-
- Inchi： InChI=1S/3C6H13NO5/c7-3-4(10)5(2(9)1-8)12-6(3)11;7-3-5(10)4(9)2(1-8)12-6(3)11;7-3(1-8)5(11)6(12)4(10)2-9/h2*2-6,8-11H,1,7H2;1,3-6,9-12H,2,7H2
- InChI Key： OTAPFBDARLZPKA-UHFFFAOYSA-N
- SMILES： NC(C=O)C(O)C(O)C(O)CO.NC1C(O)OC(C(O)CO)C1O.NC1C(O)OC(CO)C(O)C1O
Computed Properties
- Exact Mass: 179.079
- Monoisotopic Mass: 179.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.7
- Topological Polar Surface Area: 124A^2
2-Amino-2-deoxygulose; D-form Related Literature
-
1. Index of subjects, 1971
-
M. W. Horner,L. Hough,A. C. Richardson J. Chem. Soc. C 1971 99
-
3. Index of authors, 1971
72904-60-0 (2-Amino-2-deoxygulose; D-form) Related Products
- 41576-48-1(1-Carboxy-cobaltocenium hexafluorophosphate)
- 1838637-18-5(Ethyl 2-(5-chloro-3-fluoropyridin-2-yl)-2,2-difluoroacetate)
- 1203230-14-1(5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl quinoxaline-2-carboxylate)
- 65619-30-9(4-Cyano-4-(3,4-dichlorophenyl)cyclohexanone)
- 607738-00-1(2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine)
- 940203-36-1(2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid)
- 2227842-67-1((2R)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propan-2-amine)
- 57266-87-2(Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl-)
- 90561-73-2(BENZENE, 1-(2-BROMO-1-METHYLETHYL)-4-FLUORO-)
- 2228585-80-4(3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
